Cas no 50764-02-8 ((11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid)

• Product Name: (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid
• CAS No: 50764-02-8
• MF: C₂₂H₂₉FO₅
• MW: 392.461070775986
• CID: 1060516
• Update Time: 2025-11-02

(11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid Chemical and Physical Properties

Names and Identifiers

• (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid

• Inchi： 1S/C22H29FO5/c1-11-8-15-14-5-4-12-9-13(24)6-7-21(12,3)22(14,23)16(25)10-20(15,2)17(11)18(26)19(27)28/h6-7,9,11,14-18,25-26H,4-5,8,10H2,1-3H3,(H,27,28)/t11-,14+,15+,16+,17-,18+,20+,21+,22+/m1/s1
• InChI Key： ZYKVIEIIBMZQOC-MCYIGWNCSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@H]([C@@H](C(=O)O)O)[C@@]1(C)C[C@@H]2O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid

Research Brief on (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid (CAS: 50764-02-8)

The compound (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid (CAS: 50764-02-8) is a synthetic glucocorticoid derivative with significant pharmacological potential. Recent studies have focused on its anti-inflammatory and immunosuppressive properties, as well as its potential applications in treating autoimmune diseases, allergic reactions, and certain types of cancer. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, therapeutic efficacy, and safety profile.

Glucocorticoids are a class of corticosteroids that play a critical role in modulating immune responses and inflammation. The structural modifications in (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid, including the introduction of a fluorine atom at the 9-position and a methyl group at the 16-position, enhance its glucocorticoid receptor affinity and metabolic stability. These modifications contribute to its potent anti-inflammatory effects while minimizing undesirable side effects such as sodium retention and hypertension.

Recent in vitro and in vivo studies have demonstrated the compound's ability to suppress pro-inflammatory cytokines, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited a 50% reduction in TNF-α production at nanomolar concentrations in human peripheral blood mononuclear cells (PBMCs). These findings suggest its potential as a therapeutic agent for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid has shown promise in oncology research. A preclinical study conducted in 2024 revealed that the compound could inhibit the proliferation of certain cancer cell lines, particularly those associated with hematologic malignancies. The mechanism involves the downregulation of NF-κB signaling, a pathway frequently dysregulated in cancer. However, further research is needed to evaluate its efficacy and safety in clinical settings.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic fate. The presence of the 9-fluoro group enhances its lipophilicity, facilitating tissue penetration and prolonging its half-life. However, this modification also necessitates careful monitoring of potential side effects, such as adrenal suppression and glucose intolerance, which are common with long-term glucocorticoid use. Recent advancements in drug delivery systems, including nanoparticle-based formulations, aim to mitigate these risks by enabling targeted delivery and controlled release.

In conclusion, (11β,16α,20S)-9-Fluoro-11,20-dihydroxy-16-methyl-3-oxopregna-1,4-dien-21-oic Acid represents a promising candidate for the treatment of inflammatory and oncologic disorders. Its unique structural features confer enhanced pharmacological properties, while ongoing research continues to explore its full therapeutic potential. Future studies should focus on optimizing its clinical utility through advanced formulation strategies and rigorous safety assessments.